N-(3-methylphenyl)-N-(2,2,5-trimethyl-4-hexen-1-yl)acetamide

• IUPAC Name: N-(3-methylphenyl)-N-(2,2,5-trimethylhex-4-enyl)acetamide
• InChI: InChI=1S/C18H27NO/c1-14(2)10-11-18(5,6)13-19(16(4)20)17-9-7-8-15(3)12-17/h7-10,12H,11,13H2,1-6H3
• InChI Key: GSJDTWFSCUYTST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N(CC(C)(C)CC=C(C)C)C(=O)C
• Molecular Formula: C18H27NO
• Molecular Weight: 273.4 g/mol

Description

N-(3-methylphenyl)-N-(2,2,5-trimethyl-4-hexen-1-yl)acetamide, also known as A-836,339, is a synthetic cannabinoid receptor agonist that has been developed for scientific research purposes. It is a potent and selective agonist for the CB2 receptor, which is primarily expressed in immune cells and has been implicated in a variety of physiological and pathological processes.

Mechanism of Action

N-(3-methylphenyl)-N-(2,2,5-trimethyl-4-hexen-1-yl)acetamide acts as a selective agonist for the CB2 receptor, which is primarily expressed in immune cells. Activation of the CB2 receptor has been shown to modulate immune function, reduce inflammation, and alleviate pain. The exact mechanism of action of this compound is not fully understood, but it is thought to involve the activation of intracellular signaling pathways and the modulation of gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of immune function, the reduction of inflammation, and the alleviation of pain. It has also been shown to have antitumor activity in preclinical models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-methylphenyl)-N-(2,2,5-trimethyl-4-hexen-1-yl)acetamide in lab experiments is its selectivity for the CB2 receptor, which allows for the specific modulation of immune function and inflammation without affecting other physiological processes. However, one limitation of using this compound is its synthetic nature, which may limit its applicability to natural systems.

Future Directions

There are many potential future directions for the use of N-(3-methylphenyl)-N-(2,2,5-trimethyl-4-hexen-1-yl)acetamide in scientific research. One area of interest is the development of novel therapeutics for conditions such as multiple sclerosis, cancer, and neuropathic pain. Another area of interest is the investigation of the role of the CB2 receptor in other physiological processes, such as the regulation of appetite and metabolism. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacological properties for therapeutic use.

Scientific Research Applications

N-(3-methylphenyl)-N-(2,2,5-trimethyl-4-hexen-1-yl)acetamide has been used in a variety of scientific research applications, including the study of the cannabinoid system and its role in immune function, inflammation, and pain. It has also been investigated as a potential therapeutic agent for various conditions, such as multiple sclerosis, cancer, and neuropathic pain.